Cas no 155595-63-4 (2-Piperazinone,1,4-diethyl-)
2-Piperazinone,1,4-diethyl- structure
Product Name:2-Piperazinone,1,4-diethyl-
CAS No:155595-63-4
MF:C8H16N2O
MW:156.225441932678
CID:107048
PubChem ID:581342
Update Time:2025-04-18
2-Piperazinone,1,4-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperazinone,1,4-diethyl-
- 1,4-DIETHYLPIPERAZIN-2-ONE
- 1,4-Diethyl-2-piperazinone
- Piperazinone, 1,4-diethyl- (9CI)
- 155595-63-4
- SCHEMBL9848826
-
- Inchi: 1S/C8H16N2O/c1-3-9-5-6-10(4-2)8(11)7-9/h3-7H2,1-2H3
- InChI Key: XZOJPXWWMZWPSJ-UHFFFAOYSA-N
- SMILES: O=C1CN(CC)CCN1CC
Computed Properties
- Exact Mass: 156.12638
- Monoisotopic Mass: 156.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- PSA: 23.55
2-Piperazinone,1,4-diethyl- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
155595-63-4 (2-Piperazinone,1,4-diethyl-) Related Products
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- 155595-73-6(4-ethylpiperazin-2-one)
- 5076-82-4(Sarcosine anhydride)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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